Cas no 32685-23-7 (1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-)

1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- is a specialized organic compound featuring an indole core functionalized with a cyano group at the 5-position and a 4-methylphenylsulfonyl moiety at the 1-position. This structure confers unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of biologically active molecules. The electron-withdrawing sulfonyl and cyano groups enhance its utility in nucleophilic substitution and cross-coupling reactions. Its crystalline form ensures stability and ease of handling. The compound’s well-defined purity and consistent performance make it a reliable choice for research and industrial applications requiring precise functionalization of the indole scaffold.

1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- structure

32685-23-7 structure

Product Name:1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-

CAS No:32685-23-7

MF:C₁₆H₁₂N₂O₂S

MW:296.343682289124

CID:1452043

PubChem ID:22492573

Update Time:2025-05-27

1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]-
- 1-(4-methylphenyl)sulfonylindole-5-carbonitrile
- DB-391187
- 5-Cyano-N-tosylindole
- 1-tosyl-1H-indole-5-carbonitrile
- 1-(p-tolylsulfonyl)indole-5-carbonitrile
- 5-Cyano-1-(p-toluenesulfonyl)indole
- 32685-23-7
- CHEMBL1085822
- 1-(Toluene-4-sulfonyl)-indole-5-carbonitrile
- 1-(4-methylbenzenesulfonyl)-1H-indole-5-carbonitrile
- 1-(Toluene-4-sulfonyl)-1H-indole-5-carbonitrile
- DTXSID90626152
- SCHEMBL2649774
- 1-(4-Methylbenzene-1-sulfonyl)-1H-indole-5-carbonitrile
- XCOIQAXZQXWZSE-UHFFFAOYSA-N
- 1-[(4-Methylphenyl)sulfonyl]-1H-indole-5-carbonitrile
- MDL： MFCD22666203
- Inchi： 1S/C16H12N2O2S/c1-12-2-5-15(6-3-12)21(19,20)18-9-8-14-10-13(11-17)4-7-16(14)18/h2-10H,1H3
- InChI Key： XCOIQAXZQXWZSE-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C=C(C#N)C=CC1=2)(=O)=O

Computed Properties

Exact Mass: 296.06206
Monoisotopic Mass: 296.06194880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 522
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 71.2Å²

Experimental Properties

PSA: 62.86

1H-Indole-5-carbonitrile, 1-[(4-methylphenyl)sulfonyl]- Pricemore >>

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Chemenu	CM235725-1g	1-Tosyl-1H-indole-5-carbonitrile	32685-23-7	95%	1g	$385	2021-08-04
Chemenu	CM235725-5g	1-Tosyl-1H-indole-5-carbonitrile	32685-23-7	95%	5g	$1156	2021-08-04
Chemenu	CM235725-1g	1-Tosyl-1H-indole-5-carbonitrile	32685-23-7	95%	1g	$408	2023-02-02
Alichem	A199011117-1g	1-Tosyl-1H-indole-5-carbonitrile	32685-23-7	95%	1g	$434.00	2023-09-02
Alichem	A199011117-5g	1-Tosyl-1H-indole-5-carbonitrile	32685-23-7	95%	5g	$1275.96	2023-09-02
Crysdot LLC	CD11144821-1g	1-Tosyl-1H-indole-5-carbonitrile	32685-23-7	95+%	1g	$408	2024-07-15
Crysdot LLC	CD11144821-5g	1-Tosyl-1H-indole-5-carbonitrile	32685-23-7	95+%	5g	$1227	2024-07-15